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Compound of Interest

Compound Name:
4-Phenylthiazole-2-

carbohydrazide

Cat. No.: B15250861

Get Quote

Executive Summary
Compound: 4-Phenylthiazole-2-carbohydrazide CAS Registry Number: (Analogous esters:

59020-44-9) Molecular Formula:

Exact Mass: 219.0466 Da[1]

4-Phenylthiazole-2-carbohydrazide is a pharmacophore integrating a thiazole ring substituted

at the 4-position with a phenyl group and at the 2-position with a carbohydrazide moiety.[1] This

specific substitution pattern is synthetically accessible via the Hantzsch thiazole synthesis

followed by hydrazinolysis. Its structural integrity is pivotal for downstream Schiff base

formation or cyclization into fused heterocycles (e.g., triazolothiazoles).

Synthetic Pathway & Logic
The synthesis follows a convergent pathway designed to ensure regioselectivity at the thiazole

ring. The core strategy employs the Hantzsch Thiazole Synthesis, reacting a

-haloketone with a thioamide derivative.
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Reaction Scheme
Cyclization: Condensation of 2-Bromoacetophenone with Ethyl thiooxamate yields the

intermediate Ethyl 4-phenylthiazole-2-carboxylate.[1]

Hydrazinolysis: Nucleophilic acyl substitution of the ester with Hydrazine Hydrate yields the

target carbohydrazide.
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Figure 1: Synthetic pathway for 4-Phenylthiazole-2-carbohydrazide via Hantzsch cyclization

and subsequent hydrazinolysis.[1]

Structural Elucidation Strategy
Elucidation relies on a multi-modal approach to confirm the thiazole ring formation

(regiochemistry) and the integrity of the hydrazide tail.

Infrared Spectroscopy (FT-IR)
The IR spectrum provides the first evidence of functional group transformation from ester to

hydrazide.
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Functional Group
Wavenumber (

)
Diagnostic Feature

NH / NH 3150 – 3400

Distinct double/broad

absorption bands (hydrazide

N-H stretch).[1]

C=O (Amide I) 1640 – 1680

Strong band, shifted to lower

frequency compared to the

precursor ester (~1720

).

C=N (Thiazole) 1590 – 1610
Characteristic ring breathing

mode.

C-S-C 680 – 750
Weak stretch indicating

thiazole ring closure.[1]

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for confirming the 2,4-substitution pattern.

H NMR (DMSO-

, 400 MHz)
9.80 – 10.20 ppm (s, 1H, -CONH-): The amide proton is highly deshielded due to the
adjacent carbonyl and the electron-withdrawing thiazole ring.[1]

8.20 – 8.30 ppm (s, 1H, Thiazole H-5): This singlet is the "fingerprint" of the 4-substituted
thiazole ring. Its chemical shift confirms the 4-phenyl substitution; a 5-phenyl isomer would
show a different splitting or shift.[1]

7.85 – 7.95 ppm (d, 2H, Phenyl H-2',6'): Ortho protons of the phenyl ring, deshielded by the
thiazole ring current.

7.30 – 7.50 ppm (m, 3H, Phenyl H-3',4',5'): Meta and para protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinyl-4-phenylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinyl-4-phenylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinyl-4-phenylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinyl-4-phenylthiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15250861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.50 – 5.00 ppm (br s, 2H, -NH

): Broad singlet for the terminal amine protons, exchangeable with D

O.

C NMR (DMSO-

, 100 MHz)
ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

~160.0 ppm (C=O): Carbonyl carbon.

~163.5 ppm (Thiazole C-2): Quaternary carbon attached to the carbonyl.[1]

~155.0 ppm (Thiazole C-4): Quaternary carbon attached to the phenyl ring.[1]

~118.0 ppm (Thiazole C-5): Methine carbon (CH) of the thiazole ring.

126.0 – 134.0 ppm (Phenyl Carbons): Typical aromatic signals.

Mass Spectrometry (ESI-MS)[1]
Molecular Ion (

): Expected at m/z 220.05.

Fragmentation:

Loss of

(31 Da)

Acylium ion (

) at m/z ~188.

Loss of

Thiazole cation at m/z ~160.[1]
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Experimental Protocols
Protocol A: Synthesis of Ethyl 4-phenylthiazole-2-
carboxylate

Reactants: Dissolve Ethyl thiooxamate (10 mmol) and 2-Bromoacetophenone (10 mmol) in

anhydrous ethanol (30 mL).

Reaction: Reflux the mixture for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

Workup: Cool the solution to room temperature. The ester often precipitates. If not, reduce

solvent volume under vacuum and pour into ice-water.[1]

Purification: Filter the solid and recrystallize from ethanol to yield the intermediate ester.

Protocol B: Synthesis of 4-Phenylthiazole-2-
carbohydrazide

Reactants: Suspend Ethyl 4-phenylthiazole-2-carboxylate (5 mmol) in ethanol (20 mL).

Addition: Add Hydrazine hydrate (99%, 15 mmol, 3 eq) dropwise.

Reaction: Reflux for 3–5 hours. The solid ester will dissolve, and the product often

precipitates as a white/pale yellow solid during the reaction or upon cooling.

Isolation: Cool to 0°C. Filter the precipitate.

Washing: Wash with cold ethanol (2 x 5 mL) and cold water (2 x 10 mL) to remove excess

hydrazine.

Drying: Dry under vacuum at 40°C.

Validation: Measure Melting Point (Expected: >160°C, decomposition) and obtain IR/NMR

spectra.

Elucidation Logic Flowchart
The following diagram illustrates the decision-making process for confirming the structure.
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Figure 2: Logical workflow for the structural validation of the target carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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